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A Comparative Guide to the Mechanical Properties of Ti-Mo Alloys and Ti-6Al-4V

In the realm of advanced metallic biomaterials, titanium alloys are paramount due to their

exceptional corrosion resistance, biocompatibility, and high strength-to-weight ratio. The most

widely used titanium alloy for biomedical implants is Ti-6Al-4V. However, concerns about the

potential long-term toxic effects of aluminum (Al) and vanadium (V) have spurred the

development of alternative, non-toxic β-type titanium alloys, such as those incorporating

molybdenum (Mo). This guide provides a detailed comparison of the mechanical properties of

various Ti-Mo alloys against the benchmark Ti-6Al-4V, supported by experimental data and

methodologies.

Data Presentation: A Quantitative Comparison
The mechanical properties of titanium alloys are highly dependent on their composition and

thermomechanical processing. The following tables summarize key mechanical properties of

selected Ti-Mo alloys in comparison to Ti-6Al-4V, based on data from various research studies.

Table 1: Tensile Properties of Ti-Mo Alloys vs. Ti-6Al-4V
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Alloy
Compositio
n

Condition
Yield
Strength
(MPa)

Ultimate
Tensile
Strength
(MPa)

Elongation
(%)

Reference

Ti-6Al-4V Annealed 830 - 924 895 - 1000 10 - 13.8 [1][2]

Ti-6Al-4V As-cast 968 - 13.8 [2]

Ti-7.5Mo As-cast -
> c.p. Ti, < Ti-

6Al-4V
- [3][4]

Ti-15Mo As-cast -
> c.p. Ti, < Ti-

6Al-4V
- [3][4]

Ti-4Al-2V-

1Mo-1Fe
As-cast 838 - 15.8 [2]

Ti-12Mo-

13Nb
Aged 981 - - [5]

Table 2: Elastic Modulus and Hardness of Ti-Mo Alloys vs. Ti-6Al-4V

Alloy
Compositio
n

Condition
Elastic
Modulus
(GPa)

Hardness
(Vickers,
HV)

Hardness/M
odulus
Ratio

Reference

Ti-6Al-4V Annealed 110 - 120 ~396 2.85 [4][6][7]

Ti-7.5Mo As-cast 70 - - [3]

Ti-15Mo - - 442 - [5]

Ti-12Mo-3Nb - - - > 2.85 [5]

Ti-12Mo - Lowest - - [5]

Ti-12Mo-

20Nb
- Lowest - - [5]

Ti-10Mo-

20Nb
As-cast 74 - - [7]
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Table 3: Fatigue Properties of Ti-Mo Alloys vs. Ti-6Al-4V

Alloy Composition Fatigue Behavior

Ti-6Al-4V
Higher stress-controlled fatigue resistance.[8][9]

[10]

Ti-7.5Mo

Lower stress-controlled fatigue resistance but

demonstrates the best strain-controlled fatigue

performance.[8][9][10]

Ti-13Nb-13Zr

Lower stress-controlled fatigue resistance but

better strain-controlled fatigue resistance than

Ti-6Al-4V.[8][9]

Experimental Protocols
The data presented above is derived from standard mechanical testing procedures. While

specific parameters may vary between studies, the general methodologies are outlined below.

Tensile Testing
Tensile tests are performed to determine the yield strength, ultimate tensile strength, and

elongation of a material.

Specimen Preparation: Tensile specimens are machined from the alloy according to

standards such as EN 10002-1 or ASTM E8.[11] The geometry of the specimen is crucial for

obtaining accurate results.

Testing Procedure: The specimen is mounted in a universal testing machine (UTM). A

uniaxial tensile load is applied at a constant strain rate until the specimen fractures. The load

and displacement are continuously recorded.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which the

yield strength (at 0.2% offset), ultimate tensile strength (the maximum stress), and elongation

(the percentage increase in length at fracture) are determined.

Hardness Testing
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Hardness testing measures the material's resistance to localized plastic deformation.

Method: The Vickers microhardness test is commonly used for titanium alloys. A diamond

indenter with a specific geometry is pressed into the surface of the material with a known

load.

Measurement: The dimensions of the resulting indentation are measured optically, and the

Vickers hardness number (HV) is calculated based on the load and the surface area of the

indentation.

Surface Preparation: Prior to indentation, the surface of the specimen is ground and polished

to a mirror-like finish to ensure accurate measurements.[11]

Fatigue Testing
Fatigue testing evaluates the material's ability to withstand repeated cyclic loading.

Stress-Controlled vs. Strain-Controlled:

Stress-Controlled: The specimen is subjected to a cyclically varying stress of a constant

amplitude until failure. This is used to determine the fatigue life at a given stress level.

Strain-Controlled: The specimen is subjected to a cyclically varying strain of a constant

amplitude. This is particularly relevant for applications where deformation is the primary

concern.

Fracture Surface Analysis: After failure, the fracture surfaces are often examined using

scanning electron microscopy (SEM) to identify the crack initiation sites and propagation

mechanisms. For cast alloys, fatigue cracks frequently initiate from casting-induced pores.[8]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the mechanical characterization of

titanium alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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